N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H21ClFNO3S/c1-25-18-8-6-14(12-19(18)26-2)7-9-20(24)23-10-11-27-13-15-16(21)4-3-5-17(15)22/h3-9,12H,10-11,13H2,1-2H3,(H,23,24)/b9-7+
• InChI Key: NXOLEQDYWHGCQF-VQHVLOKHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NCCSCC2=C(C=CC=C2Cl)F)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NCCSCC2=C(C=CC=C2Cl)F)OC
• Molecular Formula: C20H21ClFNO3S
• Molecular Weight: 409.9 g/mol

Description

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as CFA or CFA-ACR and is synthesized using a complex chemical process.

Mechanism of Action

The mechanism of action of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation. It has also been found to inhibit the activity of the protein kinase C (PKC) enzyme, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide has been found to have several biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and alleviate pain. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide in lab experiments include its potent anti-inflammatory, antitumor, and analgesic properties. It is also relatively easy to synthesize and can be used in a variety of experimental settings. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research involving N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide. These include further studies to fully understand its mechanism of action, the development of new synthetic methods for this compound, and the exploration of its potential applications in the treatment of neurological disorders. Additionally, further studies are needed to determine the potential toxicity and side effects of this compound.

Scientific Research Applications

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3,4-dimethoxyphenyl)acrylamide has been extensively studied for its potential applications in various fields of research. This compound has been found to have anti-inflammatory, antitumor, and analgesic properties. It has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.